Cas no 2172492-21-4 (benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate)

• Product Name: benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate
• CAS No: 2172492-21-4
• MF: C₁₅H₂₀ClNO₄S
• MW: 345.841602325439
• CID: 5928213
• PubChem ID: 165608257
• Update Time: 2025-05-19

benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate
• 2172492-21-4
• benzyl N-[4-(chlorosulfonyl)butyl]-N-cyclopropylcarbamate
• EN300-1440423

• Inchi： 1S/C15H20ClNO4S/c16-22(19,20)11-5-4-10-17(14-8-9-14)15(18)21-12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2
• InChI Key： QKDDGWJLVDOZKX-UHFFFAOYSA-N
• SMILES： ClS(CCCCN(C(=O)OCC1C=CC=CC=1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 345.0801570g/mol
• Monoisotopic Mass: 345.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate

Introduction to Benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate (CAS No. 2172492-21-4)

Benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate, with the CAS number 2172492-21-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a chlorosulfonyl group and a cyclopropyl moiety, contribute to its unique chemical properties and potential biological activities.

The chlorosulfonyl group is a key functional moiety that imparts electrophilic characteristics to the molecule, making it a valuable reagent in organic synthesis. This group can participate in nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular structure. Additionally, the cyclopropyl ring introduces steric hindrance, which can influence the compound's interactions with biological targets. These structural elements make Benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. Carbamates have been shown to exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in Benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate may contribute to its unique pharmacological profile, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a tool for studying enzyme inhibition and receptor binding. The chlorosulfonyl group can serve as a handle for covalent bond formation with biological targets, allowing researchers to probe enzyme mechanisms and develop targeted inhibitors. Furthermore, the cyclopropyl ring can interact with specific pockets on proteins, influencing binding affinity and selectivity. These features make Benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate a valuable asset in structure-activity relationship studies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chlorosulfonyl group typically involves chlorosulfonation followed by reaction with a suitable nucleophile. The subsequent formation of the carbamate bond requires precise control over reaction conditions to avoid side products. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, may be employed to enhance efficiency and scalability.

Efforts are ongoing to explore the pharmacological potential of Benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate through both in vitro and in vivo studies. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The unique structural features of this molecule provide a strong foundation for further derivatization and optimization aimed at improving potency and selectivity.

The use of computational methods has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques can predict how Benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate interacts with biological targets at the atomic level. These insights can guide the design of new analogs with enhanced properties. Additionally, virtual screening algorithms can rapidly identify potential binding partners, streamlining the drug discovery process.

In conclusion, Benzyl N-4-(chlorosulfonyl)butyl-N-cyclopropylcarbamate (CAS No. 2172492-21-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a chlorosulfonyl group and a cyclopropyl moiety, make it an intriguing candidate for further exploration. Through continued research and development, this compound may contribute to advancements in drug discovery and therapeutic intervention.